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Compound of Interest

Compound Name:
Histamine bisphosphate

monohydrate

CAS No.: 23297-93-0; 51-74-1

Cat. No.: B2372502

Get Quote

Abstract & Clinical Utility
The determination of the Provocative Concentration causing a 20% fall in FEV1 (PC20) using

histamine is a gold-standard method for quantifying Bronchial Hyperresponsiveness (BHR).

While Methacholine is often used for its longer shelf-life, Histamine provides a direct

assessment of airway smooth muscle sensitivity via the H1-receptor pathway. This application

note provides a rigorous, standardized protocol for preparing histamine dilution series and

executing the challenge, compliant with ERS/ATS technical standards.

Key Application: Diagnosis of asthma, assessment of therapeutic efficacy in clinical trials, and

occupational safety screening.

Mechanistic Grounding: The Histamine Pathway
Understanding the molecular target is critical for interpreting variability in PC20 results. Unlike

methacholine (a muscarinic agonist), histamine acts via Gq-protein coupled H1 receptors.
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Figure 1: Histamine-Induced Bronchoconstriction
Pathway
Caption: Signal transduction pathway from Histamine binding to Smooth Muscle Contraction.
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Pre-Analytical Phase: Safety & Contraindications
Before preparing reagents, subject eligibility must be confirmed to prevent severe adverse

events.

Absolute Contraindications
Severe airflow limitation (FEV1 < 50% predicted or < 1.0 L).

Heart attack or stroke within the last 3 months.

Uncontrolled hypertension or aortic aneurysm.

Medication Washout (Critical)
Failure to adhere to washout periods will result in false-negative (elevated) PC20 values.

Drug Class Examples Washout Period

SABA Albuterol, Salbutamol 6–8 hours

LABA Salmeterol, Formoterol 24–48 hours

Antihistamines Cetirizine, Loratadine 72 hours – 7 days

LAMA Tiotropium 24 hours – 1 week

Authoritative Note: Antihistamines are specific antagonists to this challenge. Unlike

Methacholine, where antihistamines have little effect, they must be withheld for Histamine

challenges [1].

Reagent Preparation: The Dilution Series
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CRITICAL SAFETY WARNING: Histamine is available as Histamine Base and Histamine Acid

Phosphate (salt).

Molecular Weight (Base): ~111.15

Molecular Weight (Phosphate Salt): ~307.14[1]

Conversion Factor: 2.75 mg of Histamine Phosphate

1 mg Histamine Base.[1]

Protocol Standard: All concentrations below refer to Histamine Base. If using the salt, multiply

the weight by 2.75.

Preparation of Stock Solution (16 mg/mL or 32 mg/mL)
Solvent: Phosphate Buffered Saline (PBS) with 0.4% phenol (preservative) is recommended

to maintain stability.

Storage: 4°C in amber glass vials (light sensitive). Stable for 3 months if refrigerated.

Doubling Dilution Protocol (Serial Dilution)
Use a single-channel pipette. Do not use the "carry-over" method without changing tips, as

histamine is sticky and can affect low concentrations.

Target Series: 0.03, 0.06, 0.125, 0.25, 0.5, 1, 2, 4, 8, 16, 32 mg/mL.
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Step
Source
Solution
(Conc.)

Volume of
Source (mL)

Volume of
Diluent (mL)

Final
Concentration
(mg/mL)

1
Stock (32

mg/mL)
Undiluted 0 32.0

2
Stock (32

mg/mL)
2.0 2.0 16.0

3
Step 2 (16

mg/mL)
2.0 2.0 8.0

4 Step 3 (8 mg/mL) 2.0 2.0 4.0

5 Step 4 (4 mg/mL) 2.0 2.0 2.0

6 Step 5 (2 mg/mL) 2.0 2.0 1.0

7 Step 6 (1 mg/mL) 2.0 2.0 0.5

8
Step 7 (0.5

mg/mL)
2.0 2.0 0.25

9
Step 8 (0.25

mg/mL)
2.0 2.0 0.125

10
Step 9 (0.125

mg/mL)
2.0 2.0 0.06

11
Step 10 (0.06

mg/mL)
2.0 2.0 0.03

Note: Ensure thorough vortexing between each step.

Experimental Protocol: Tidal Breathing vs.
Dosimeter
The ERS/ATS 2017 guidelines suggest the 2-minute Tidal Breathing Method (Cockcroft

method) is often preferred for clinical diagnosis due to higher sensitivity, though Dosimeter

methods are used for research precision [2].
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Workflow Diagram
Figure 2: Challenge Protocol Decision Logic
Caption: Step-by-step decision tree for administering the histamine challenge.
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Step-by-Step Execution (Tidal Breathing Method)
Baseline Spirometry: Perform standard spirometry. Ensure repeatability (within 150mL).

Diluent Challenge: Nebulize the diluent (PBS/Phenol) for 2 minutes. Subject wears a nose

clip and breathes tidally (normal relaxed breathing).

Post-Diluent Spirometry: Measure FEV1 at 30 and 90 seconds. The highest value is the

Control FEV1.

Self-Validation: If FEV1 drops >10% from diluent alone, the airways are too unstable. Stop

the test.

Sequential Dosing: Start with 0.03 mg/mL. Nebulize for 2 minutes.

Measurement: Measure FEV1 at 30 and 90 seconds post-nebulization.

Progression:

If FEV1 fall < 20%: Proceed to next concentration immediately (within 5 mins).

If FEV1 fall > 20%: STOP. Administer Salbutamol (2-4 puffs) to reverse

bronchoconstriction.

Data Analysis: Calculating PC20
Do not rely on visual estimation. Use Linear Interpolation of the Log Dose.

The Formula
Where:

= Second-to-last concentration (causing <20% fall).[2]

= Last concentration (causing >20% fall).[2]

= % fall in FEV1 at

.[2]
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= % fall in FEV1 at

.

Calculation Example
Data:

At 2.0 mg/mL (

), FEV1 fell by 12% (

).

At 4.0 mg/mL (

), FEV1 fell by 28% (

).

Step 1: Log concentrations. Log(2) = 0.301, Log(4) = 0.602.

Step 2: Apply formula.

Step 3: Antilog.

.

Result: PC20 = 2.83 mg/mL.

Interpretation Guide
PC20 (mg/mL) Interpretation

> 16 Normal / Negative

4.0 – 16 Borderline BHR

1.0 – 4.0 Mild BHR (Consistent with Asthma)

0.25 – 1.0 Moderate BHR

< 0.25 Severe BHR
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Quality Control & Troubleshooting
Technical Drift: Nebulizers must be calibrated to output 0.13 mL/min (±10%) for the Cockcroft

method. If output decreases, PC20 will be falsely high.

Subject Effort: Poor spirometry technique is the #1 cause of false positives. Ensure flow-

volume loops are reproducible before accepting a "drop" in FEV1.

Safety Net: Always have a "Crash Cart" with epinephrine and oxygen available. While rare,

severe laryngospasm can occur with histamine [3].
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To cite this document: BenchChem. [Application Note: Dilution Series Protocols for
Histamine PC20 Determination]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2372502/docs#application-note-dilution-series-
protocols-for-histamine-pc20-determination]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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